Cas no 90656-46-5 (2-(4-Bromoanilino)-4-chlorobenzoic acid)

• Product Name: 2-(4-Bromoanilino)-4-chlorobenzoic acid
• CAS No: 90656-46-5
• MF: C₁₃H₉BrClNO₂
• MW: 326.573061704636
• CID: 2812546
• PubChem ID: 13400570
• Update Time: 2025-04-21

2-(4-Bromoanilino)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80539545
• 90656-46-5
• 2-(4-Bromoanilino)-4-chlorobenzoic acid

• Inchi： 1S/C13H9BrClNO2/c14-8-1-4-10(5-2-8)16-12-7-9(15)3-6-11(12)13(17)18/h1-7,16H,(H,17,18)
• InChI Key： FLPARQHVQBQCKX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C=C(C=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 324.95052Da
• Monoisotopic Mass: 324.95052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 49.3Ų